Cas no 714278-25-8 (7-(4-Chloro-phenyl)-5-methyl-1,2,4triazolo1,5-apyrimidin-2-ylamine)

• Product Name: 7-(4-Chloro-phenyl)-5-methyl-1,2,4triazolo1,5-apyrimidin-2-ylamine
• CAS No: 714278-25-8
• MF: C₁₂H₁₀ClN₅
• MW: 259.694300174713
• CID: 3093166
• PubChem ID: 974684
• Update Time: 2025-04-21

7-(4-Chloro-phenyl)-5-methyl-1,2,4triazolo1,5-apyrimidin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 7-(4-Chloro-phenyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-ylamine
• CHEMBL1447133
• CCG-121663
• cid_974684
• SR-01000286028
• STK200012
• BDBM96162
• MLS000065337
• [7-(4-chlorophenyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]amine
• SR-01000286028-1
• 7-(4-chlorophenyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• SDCCGMLS-0039498.P002
• CS-0331265
• 7-(4-chlorophenyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• SCHEMBL17125465
• SMR000079040
• HMS2277M24
• 714278-25-8
• AKOS002343991
• 7-(4-Chloro-phenyl)-5-methyl-1,2,4triazolo1,5-apyrimidin-2-ylamine

• MDL： MFCD05998753
• Inchi： 1S/C12H10ClN5/c1-7-6-10(8-2-4-9(13)5-3-8)18-12(15-7)16-11(14)17-18/h2-6H,1H3,(H2,14,17)
• InChI Key： ISLNRDBSNQKMLC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(C)=NC2=NC(N)=NN12

Computed Properties

• Exact Mass: 259.0624730Da
• Monoisotopic Mass: 259.0624730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines